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Compound of Interest

Compound Name: Chloralose

Cat. No.: B1664795 Get Quote

Essential Safety Protocols for Handling Chloralose
Chloralose is a toxic chemical that requires stringent safety measures to prevent exposure and

ensure a safe laboratory environment. It is classified as toxic if swallowed and harmful if

inhaled, primarily affecting the central nervous system.[1][2] Adherence to the following

operational, emergency, and disposal plans is critical for researchers, scientists, and drug

development professionals.

Hazard Identification and Summary
Alpha-chloralose presents several health hazards through various exposure routes. It is

known to be toxic upon inhalation and ingestion and can cause irritation to the skin and eyes.

[3] A primary toxicological effect is its impact on the central nervous system, which can lead to

a dangerous decrease in body temperature.[3]
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Hazard Class Description Citations

Acute Oral Toxicity

Toxic if swallowed. May cause

central nervous system

depression, convulsions, and

potentially fatal respiratory

failure.

[1][2][4]

Acute Inhalation Toxicity

Harmful if inhaled. Dust may

cause respiratory tract irritation

and systemic toxic effects.

[1][3][4]

Skin & Eye Irritation

May cause irritation upon

contact with skin and eyes.

Can potentially be absorbed

through the skin in harmful

amounts.

[3][4]

Target Organ Toxicity

Primarily affects the central

nervous system (CNS),

causing narcotic effects and a

fall in body temperature.

[1][2][3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical line of defense against chloralose exposure. All

personnel must be trained in the proper use and maintenance of their equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC147795000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3363-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjk1NzN8YXBwbGljYXRpb24vcGRmfGFEUmhMMmczTWk4NU1UZ3pNREV3TkRnNE16VXdMMU5FUWw4ek16WXpYMGRDWDBWT0xuQmtaZ3xmMzY1MzdjNWNmYWM5YTE4MTkyYTExOGRhNzdmZWEyMmM0ZDBkNjhkMzI5ODZkNzc3MWY1MzhmYzMzZmViNzAw
https://pim-resources.coleparmer.com/sds/00097.pdf
https://www.fishersci.com/store/msds?partNumber=AC147795000&countryCode=US&language=en
http://www.activepestmanagement.com/Alphachloralose.pdf
https://pim-resources.coleparmer.com/sds/00097.pdf
http://www.activepestmanagement.com/Alphachloralose.pdf
https://pim-resources.coleparmer.com/sds/00097.pdf
https://www.fishersci.com/store/msds?partNumber=AC147795000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3363-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjk1NzN8YXBwbGljYXRpb24vcGRmfGFEUmhMMmczTWk4NU1UZ3pNREV3TkRnNE16VXdMMU5FUWw4ek16WXpYMGRDWDBWT0xuQmtaZ3xmMzY1MzdjNWNmYWM5YTE4MTkyYTExOGRhNzdmZWEyMmM0ZDBkNjhkMzI5ODZkNzc3MWY1MzhmYzMzZmViNzAw
http://www.activepestmanagement.com/Alphachloralose.pdf
https://www.benchchem.com/product/b1664795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification
Best Practices &
Guidelines

Respiratory Protection

Approved respiratory

protective equipment (e.g.,

N95 or higher-rated dust

mask). For fire-fighting or large

spills, a self-contained

breathing apparatus (SCBA) is

required.

Always use in a well-ventilated

area, preferably within a

chemical fume hood, to

minimize dust inhalation.[1][4]

Ensure a proper fit for the

respirator.

Eye & Face Protection

Chemical safety goggles with

side protection (conforming to

OSHA 29 CFR 1910.133 or

European Standard EN166).

A face shield may be worn in

addition to goggles for

maximum protection against

splashes when handling

solutions or large quantities of

powder.[5][6]

Hand Protection

Chemical-resistant gloves such

as synthetic rubber, PVC, or

Butyl caoutchouc (butyl

rubber).

Wash gloves thoroughly before

removal.[3] Dispose of single-

use gloves after handling.

Wash hands and exposed skin

thoroughly after work.[3][4]

Body Protection

A protective coverall or lab

coat. For mixing concentrates

or cleaning up large spills, a

chemical-resistant apron is

recommended.

Remove any contaminated

clothing immediately.[3] Wash

protective clothing thoroughly

after use, especially the inside

of gloves.[3]

Operational Plan: Safe Handling and Disposal
A systematic approach to handling and disposal is essential to minimize risk.

Handling and Storage Procedures
Ventilation: Always handle chloralose powder in a well-ventilated area, with a chemical fume

hood being the preferred engineering control.[1]
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Minimize Dust: Take care to minimize the generation of dust during weighing and transfer.[4]

[7]

Hygiene: Do not eat, drink, or smoke in areas where chloralose is handled.[3][7] Wash

hands thoroughly after completing work and before leaving the laboratory.[3]

Storage: Keep containers tightly closed in a dry, well-ventilated, and secure area.[1][7] The

storage location should be locked to restrict access.[2]

Disposal Plan
Waste Collection: All chloralose waste, including contaminated PPE and absorbent

materials, must be collected in a clearly labeled, sealed container for hazardous waste.[3][5]

Regulatory Compliance: Waste disposal must be handled in strict accordance with all

applicable local, state, and federal regulations.[5] Consult with your institution's

environmental health and safety department or a licensed waste disposal company.

Prohibited Disposal: Do not flush chloralose down the drain or dispose of it in the regular

trash.[1] Do not re-use empty containers for any other purpose.[3]

Emergency Procedures
Immediate and correct response to an exposure or spill is crucial.

Spill Response Workflow
The following diagram outlines the logical steps for responding to a chloralose spill.
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Chloralose Spill Occurs

Assess Spill Size & Hazard

Don Full PPE
(Gloves, Goggles, Respirator, Coverall)

  Small &
  Manageable

Evacuate Immediate Area

Large, Hazardous,
or Unknown  

Cover with Inert Absorbent
(Sand, Vermiculite) or use

HEPA-filtered vacuum

Sweep into Labeled Container
for Hazardous Waste

Clean Spill Area with
Detergent and Water

Dispose of Waste According
to Regulations

Alert Emergency Services
& EHS

Restrict Access to Area

Cleanup by Trained
Personnel Only

Click to download full resolution via product page

Caption: Workflow for handling small and large chloralose spills.
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First Aid for Exposure
In any case of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the responding medical personnel.[1][4]

Exposure Route Immediate First Aid Action

Inhalation

Move the exposed person to fresh air at once.[4]

[8] If breathing has stopped or is difficult,

provide artificial respiration or oxygen.[4][8] Call

for immediate medical assistance.[3]

Skin Contact

Immediately remove all contaminated clothing.

[3][9] Flush the affected skin with plenty of water

for at least 15 minutes.[4][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open to

ensure thorough rinsing.[4][10]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water or milk.[4] Call a

physician or poison control center immediately.

[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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